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Compound of Interest

Compound Name: Ssr 146977

Cat. No.: B1681114 Get Quote

For researchers, scientists, and drug development professionals handling SSR-146977, a

potent and selective NK3 receptor antagonist, adherence to proper disposal procedures is

critical to ensure laboratory safety and environmental compliance. This guide provides

essential, step-by-step information for the safe handling and disposal of SSR-146977 in a

laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for SSR-146977. Personal protective equipment (PPE), including chemical-resistant

gloves, laboratory coats, and safety glasses, should be worn at all times when handling this

compound. Ensure that disposal activities are carried out in a well-ventilated area, such as a

chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Protocol
The primary method for the disposal of SSR-146977, as outlined in safety data sheets, involves

collection and arrangement for disposal by a licensed professional waste disposal service.[1] It

is crucial to avoid disposing of this chemical into the sewer system or household trash.

1. Waste Identification and Segregation:

Properly label all waste containers with the chemical name ("SSR-146977") and any

associated hazard symbols.
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Segregate waste containing SSR-146977 from other laboratory waste streams to prevent

accidental reactions.

2. Containerization:

Use chemically compatible and sealable containers for collecting SSR-146977 waste.

For solid waste (e.g., contaminated labware, paper towels), double-bagging in clearly

labeled, durable plastic bags is recommended.

For liquid waste (e.g., solutions containing SSR-146977), use leak-proof, screw-cap

containers.

3. Storage Pending Disposal:

Store waste containers in a designated, secure area away from incompatible materials.

The storage area should be cool, dry, and well-ventilated.

4. Professional Disposal:

Contact a certified hazardous waste disposal company to arrange for the collection and

disposal of SSR-146977 waste.

Provide the disposal company with a copy of the Safety Data Sheet and any other relevant

information about the waste.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for SSR-146977.

Property Value

CAS Number 264618-44-2[1]

Molecular Formula C35H42Cl2N4O2·HCl

Molecular Weight 658.11 g/mol
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of SSR-146977.

On-Site Laboratory Procedures Off-Site Professional Disposal

1. Wear Appropriate PPE 2. Identify & Segregate Waste 3. Use Labeled, Compatible Containers 4. Store Securely in Designated Area 5. Contact Licensed Waste Disposal ServiceTransfer of Custody 6. Provide Safety Data Sheet 7. Arrange for Waste Collection 8. Final Disposal via Incineration or Other Approved Method

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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